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Compound of Interest

Compound Name: Shionon

Cat. No.: B10789575

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the molecular structure of Shionone, a

significant tetracyclic triterpenoid. It details its chemical properties, the methodologies for its

structural elucidation, and its interaction with key biological pathways.

Introduction
Shionone is a naturally occurring tetracyclic triterpenoid and the primary active constituent

isolated from the roots and rhizomes of Aster tataricus, a plant used in traditional Chinese

medicine.[1][2] It is recognized for its unique 6/6/6/6 tetracyclic skeleton with a C-3 carbonyl

group.[1] Shionone has garnered significant interest in the scientific community for its diverse

pharmacological activities, particularly its potent anti-inflammatory effects.[3][4][5] This guide

delves into the core molecular characteristics of Shionone, providing the foundational

knowledge necessary for research and drug development applications.

Molecular Structure and Properties
Shionone is classified as a tetracyclic triterpenoid ketone.[6] Its structure is based on a

perhydrochrysene core, substituted with six methyl groups, an oxo group at the C-2 position,
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and a 4-methylpent-3-enyl sidechain at the C-8 position.[1][6]

Chemical and Physical Data
The fundamental chemical and physical properties of Shionone are summarized below. This

data is crucial for its identification, characterization, and application in experimental settings.

Property Value Reference(s)

Molecular Formula C₃₀H₅₀O [6][7][8]

Molecular Weight 426.7 g/mol [1][6][7]

IUPAC Name

(1R,4aS,4bS,6aS,8R,10aR,10

bS,12aS)-1,4b,6a,8,10a,12a-

hexamethyl-8-(4-methylpent-3-

enyl)-1,3,4,4a,5,6,7,9,10,10b,1

1,12-dodecahydrochrysen-2-

one

[6]

CAS Number 10376-48-4 [6][7][8]

Appearance Solid [3]

Melting Point 158.5-159.5 °C [8]

Solubility
Soluble in Ethanol (3 mg/mL

with ultrasonic and warming)
[3]

Synonyms
Shionon, D:A-Friedo-18,19-

secolup-19-en-3-one
[6][7]

Structural Elucidation Methodologies
The determination of Shionone's complex three-dimensional structure relies on a combination

of modern spectroscopic and analytical techniques. The general workflow involves isolation,

purification, and subsequent analysis by mass spectrometry, NMR spectroscopy, and X-ray

crystallography.
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A generalized workflow for the structural elucidation of Shionone.

Experimental Protocols
While the original papers on the complete synthesis and structural confirmation of Shionone

provide specific details, the following are generalized protocols representative of the

techniques used for the structural elucidation of complex natural products like Shionone.

3.1.1 Mass Spectrometry (MS)
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Mass spectrometry is employed to determine the molecular weight and elemental composition

of a compound and to gain structural insights from its fragmentation patterns.

Objective: To determine the exact mass and molecular formula of Shionone.

Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight

(Q-TOF) or Orbitrap mass spectrometer, coupled with an appropriate ionization source (e.g.,

Electrospray Ionization - ESI).

Methodology:

A purified sample of Shionone is dissolved in a suitable solvent (e.g., methanol or

acetonitrile).

The solution is infused directly or via liquid chromatography (LC) into the ESI source.

The mass spectrometer is operated in positive ion mode to detect the protonated molecule

[M+H]⁺.[9]

A full scan is performed over a mass range (e.g., m/z 150-800) to identify the parent ion.[9]

High-resolution mass measurement of the parent ion provides the exact mass, which is

used to calculate the elemental formula (C₃₀H₅₀O).

Tandem MS (MS/MS) experiments are conducted by selecting the parent ion and

subjecting it to collision-induced dissociation (CID) to generate characteristic fragment

ions, which help in confirming structural motifs.

3.1.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for determining the precise connectivity and

stereochemistry of organic molecules in solution.

Objective: To determine the carbon-hydrogen framework and relative stereochemistry of

Shionone.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a

cryoprobe for enhanced sensitivity.
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Methodology:

A few milligrams of pure Shionone are dissolved in a deuterated solvent (e.g.,

Chloroform-d, CDCl₃).

¹H NMR: A proton NMR spectrum is acquired to identify the number of unique proton

environments, their chemical shifts, integrations (relative number of protons), and coupling

patterns (J-coupling), which reveals adjacent protons.

¹³C NMR: A carbon-13 NMR spectrum is acquired to determine the number of unique

carbon atoms and their chemical environments (e.g., C=O, C=C, CH, CH₂, CH₃).

2D NMR Experiments:

COSY (Correlation Spectroscopy): Identifies proton-proton (H-H) spin-spin couplings,

helping to piece together fragments of the molecule.

HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded carbon

and proton atoms.

HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons

and carbons that are two or three bonds away, which is critical for connecting different

spin systems and establishing the overall molecular skeleton.

NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals through-space proximity of

protons, providing essential information for determining the relative stereochemistry of

the molecule.

3.1.3 Single-Crystal X-ray Crystallography

This technique provides an unambiguous determination of the three-dimensional atomic

arrangement of a molecule in its crystalline state.[10][11]

Objective: To obtain a definitive 3D structure of Shionone, confirming its absolute

stereochemistry.
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Instrumentation: A single-crystal X-ray diffractometer equipped with a suitable X-ray source

(e.g., Cu Kα or Mo Kα radiation) and a sensitive detector.[12]

Methodology:

Crystallization: High-quality single crystals of Shionone are grown, typically by slow

evaporation of a solvent from a concentrated solution. This is often the most challenging

step.[10]

Data Collection: A suitable crystal is mounted on the diffractometer and cooled to a low

temperature (e.g., 100 K) to minimize thermal vibrations. The crystal is then irradiated with

a monochromatic X-ray beam.[11]

As the crystal is rotated, a diffraction pattern consisting of thousands of reflections is

collected by the detector.[13]

Structure Solution and Refinement: The intensities and positions of the diffraction spots

are processed to generate an electron density map of the molecule.[13] An atomic model

is built into this map and refined computationally to best fit the experimental data, yielding

precise bond lengths, bond angles, and the absolute configuration of the molecule.

Biological Activity and Signaling Pathways
Shionone's therapeutic potential, particularly its anti-inflammatory properties, stems from its

ability to modulate key cellular signaling pathways.[1] Studies have shown that Shionone

targets critical inflammatory mediators and pathways such as NF-κB, NLRP3 inflammasome,

and STAT3.[1][2][5]

The diagram below illustrates a simplified model of Shionone's inhibitory action on pro-

inflammatory signaling cascades.
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Shionone's inhibitory effects on inflammatory signaling pathways.

As depicted, Shionone exerts its anti-inflammatory effects by inhibiting the activation of the

NF-κB pathway and the assembly of the NLRP3 inflammasome, both of which are central to

the production of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β.[1][2] This mechanism

underscores its potential as a therapeutic agent for various inflammatory diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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